6-Bromo-N,N,2-trimethyl-3-pyridinamine

• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol
• IUPAC Name: 6-bromo-N,N,2-trimethylpyridin-3-amine
• InChI: InChI=1S/C8H11BrN2/c1-6-7(11(2)3)4-5-8(9)10-6/h4-5H,1-3H3
• InChI Key: DYFWDCHJNVZETL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Br)N(C)C

Description

6-Bromo-N,N,2-trimethyl-3-pyridinamine is a pyridine derivative featuring a bromine atom at the 6-position, a methyl group at the 2-position, and a dimethylamine group at the 3-position of the pyridine ring. This compound is of interest in medicinal chemistry and materials science due to its unique substitution pattern, which influences its electronic properties, steric profile, and reactivity.

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below highlights key structural differences between 6-Bromo-N,N,2-trimethyl-3-pyridinamine and related compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
6-Bromo-N,N,2-trimethyl-3-pyridinamine	Br (6), CH₃ (2), N(CH₃)₂ (3)	C₈H₁₁BrN₂	215.09	High lipophilicity; potential pharmaceutical intermediate	N/A
6-Bromo-N,N-dimethylpyridin-3-amine (18q)	Br (6), N(CH₃)₂ (3)	C₇H₉BrN₂	201.06	Suzuki coupling precursor; used in arylations
6-Bromo-N,N-diethylpyridin-2-amine (6l)	Br (6), N(CH₂CH₃)₂ (2)	C₉H₁₃BrN₂	229.12	Lower yield (41%) due to steric hindrance
6-Bromo-2,3-dichloropyridine	Br (6), Cl (2,3)	C₅H₂BrCl₂N	226.89	Electron-withdrawing halogens; used in cross-coupling
6-Bromo-N,2-dimethylpyridine-3-sulfonamide	Br (6), CH₃ (2), SO₂NHCH₃ (3)	C₇H₉BrN₂O₂S	265.13	Sulfonamide group enhances polarity; discontinued due to stability issues

Physicochemical Properties

• Lipophilicity : The 2-methyl and N,N-dimethyl groups in the target compound increase its logP (estimated ~2.5) compared to halogenated analogs like 6-Bromo-2,3-dichloropyridine (logP ~2.1), making it more suitable for blood-brain barrier penetration in drug design .
• Solubility : Sulfonamide derivatives (e.g., 6-Bromo-N,2-dimethylpyridine-3-sulfonamide) exhibit higher aqueous solubility due to polar SO₂NHCH₃ groups, whereas the target compound’s lipophilicity may limit solubility in polar solvents .

Research Findings and Data Trends

Computational Insights